Cas no 1804723-29-2 (4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide)

• Product Name: 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide
• CAS No: 1804723-29-2
• MF: C₇H₅F₂N₃O₃S
• MW: 249.194706678391
• CID: 4874397
• Update Time: 2025-05-26

4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide

• Inchi： 1S/C7H5F2N3O3S/c8-6(9)4-1-3(2-10)5(13)7(12-4)16(11,14)15/h1,6,13H,(H2,11,14,15)
• InChI Key： ZIJYGBSVJRJYKG-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C#N)C=C(C(F)F)N=1)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 399
• XLogP3: 0.3
• Topological Polar Surface Area: 125

Additional information on 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide

Comprehensive Overview of 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS No. 1804723-29-2)

The compound 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS No. 1804723-29-2) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This sulfonamide derivative is characterized by the presence of a cyano group, a difluoromethyl moiety, and a hydroxyl group on a pyridine ring, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its molecular formula and weight, along with its precise structural configuration, contribute to its distinct chemical properties and reactivity.

In the realm of medicinal chemistry, 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide has been explored for its potential as a bioactive scaffold. Researchers are particularly interested in its ability to modulate enzyme activity, given the presence of the sulfonamide group, which is known to interact with various biological targets. The difluoromethyl group enhances the compound's metabolic stability, a critical factor in drug development. This has led to investigations into its use as a precursor for therapeutic agents targeting conditions such as inflammation and metabolic disorders.

The synthesis of 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include the introduction of the cyano group via nucleophilic substitution, followed by the incorporation of the difluoromethyl moiety using fluorinating agents. The final sulfonamide formation is typically achieved through reaction with sulfonyl chlorides or related reagents. Optimizing these synthetic routes is a focus area for chemists, as it impacts the compound's yield, purity, and scalability for industrial applications.

Beyond pharmaceuticals, 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide has potential applications in agrochemical research. Its structural motifs are reminiscent of known herbicides and pesticides, prompting studies into its efficacy as a plant protection agent. The hydroxyl group and sulfonamide functionality may contribute to its ability to disrupt metabolic pathways in pests, offering a new avenue for sustainable crop management solutions.

From an analytical chemistry perspective, characterizing 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming its molecular structure, assessing purity, and detecting impurities. The compound's stability under various conditions (e.g., pH, temperature) is also a critical parameter, influencing its storage and handling protocols in laboratory and industrial settings.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide. Researchers are exploring catalytic methods, solvent-free reactions, and renewable starting materials to minimize environmental impact. These advancements align with global trends toward eco-friendly chemical production and reduced carbon footprints, addressing growing consumer and regulatory demands for sustainable practices.

The commercial availability of 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide is limited, reflecting its niche applications and the complexity of its synthesis. However, specialized chemical suppliers cater to research institutions and pharmaceutical companies requiring this compound for exploratory studies. Pricing and availability often depend on batch size, purity specifications, and custom synthesis requirements, making it a high-value intermediate in the fine chemicals market.

Future research directions for 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide may include expanding its utility in material science, where its heterocyclic core could contribute to the development of novel polymers or coatings. Additionally, its potential as a ligand in catalysis or as a building block for fluorescent probes warrants further investigation. As scientific understanding of its properties deepens, new applications are likely to emerge, solidifying its role in advanced chemical research.

In summary, 4-Cyano-6-(difluoromethyl)-3-hydroxypyridine-2-sulfonamide (CAS No. 1804723-29-2) represents a fascinating intersection of structural complexity and functional versatility. Its ongoing exploration across multiple scientific disciplines underscores its importance as a specialty chemical with broad potential. As research continues to uncover its capabilities, this compound is poised to play a pivotal role in innovations spanning pharmaceuticals, agrochemicals, and beyond.